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A comprehensive guide to the spectroscopic differentiation of 3-chloro-4-methylpyridine and

its isomers, providing researchers, scientists, and drug development professionals with

essential data and protocols for unequivocal identification.

In the intricate world of pharmaceutical and chemical synthesis, the precise identification of

isomeric compounds is paramount. Subtle differences in the arrangement of atoms can lead to

vastly different pharmacological and toxicological profiles. This guide offers a detailed

spectroscopic comparison of 3-chloro-4-methylpyridine and its various positional isomers,

leveraging the power of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) to provide a clear roadmap for their differentiation. While experimental

Ultraviolet-Visible (UV-Vis) spectroscopic data is limited for these specific isomers, this guide

presents the available information and outlines the expected spectral behavior.

At a Glance: Spectroscopic Fingerprints
The following tables summarize the key spectroscopic data for 3-chloro-4-methylpyridine and

its isomers. This data, compiled from various sources, provides a quantitative basis for

comparison. Please note that where experimental data is unavailable, predicted values are

provided and clearly marked to guide preliminary analysis.

Table 1: ¹H NMR Spectral Data (Predicted, CDCl₃)
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Compound δ H-2 (ppm) δ H-3 (ppm) δ H-5 (ppm) δ H-6 (ppm)
δ -CH₃
(ppm)

3-Chloro-4-

methylpyridin

e

8.35 (s) - 7.20 (d) 8.35 (s) 2.40 (s)

2-Chloro-3-

methylpyridin

e

- - 7.15 (dd) 8.25 (dd) 2.45 (s)

2-Chloro-4-

methylpyridin

e

- 7.10 (s) 7.05 (d) 8.30 (d) 2.35 (s)

2-Chloro-5-

methylpyridin

e

- 7.45 (d) - 8.20 (s) 2.30 (s)

2-Chloro-6-

methylpyridin

e

- 7.50 (t) 7.00 (d) - 2.50 (s)

3-Chloro-2-

methylpyridin

e

- - 7.10 (dd) 8.30 (dd) 2.60 (s)

3-Chloro-5-

methylpyridin

e

8.30 (s) - - 8.30 (s) 2.35 (s)

4-Chloro-2-

methylpyridin

e

8.25 (d) 7.15 (d) 7.00 (s) - 2.50 (s)

4-Chloro-3
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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